Cas no 30149-93-0 (3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)

• Product Name: 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid
• CAS No: 30149-93-0
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• MDL: MFCD00121591
• CID: 322439
• PubChem ID: 666122
• Update Time: 2025-07-19

3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-propanoicacid, 3-(4-chlorophenyl)-
• 3-(4-chlorophenyl)-1,2,4-Oxadiazole-5-propanoic acid
• 3-[3-(4-CHLOROPHENYL)-1,2,4-OXADIAZOL-5-YL]PROPANOIC ACID
• 3-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-propanoic acid
• CHEMBL1520624
• 6W-0277
• SCHEMBL5717662
• 3-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)propanoicacid
• HL725
• FT-0684221
• MFCD00121591
• 3-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid
• Z57674508
• EN300-14358
• CCG-56419
• DTXSID90349839
• 3-[3-(4-CHLORO-PHENYL)-[1,2,4]OXADIAZOL-5-YL]-PROPIONIC ACID
• A876290
• 1,2,4-Oxadiazole-5-propanoicacid,3-(4-chlorophenyl)-
• HMS2276G19
• SMR000038125
• MLS000080554
• 30149-93-0
• SR-01000613359-2
• AKOS000112019
• CS-0170965
• ALBB-012734
• 1,2,4-Oxadiazole-5-propanoic acid, 3-(4-chlorophenyl)-
• STK723892
• BBL009268
• DA-25186
• 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid

• MDL： MFCD00121591
• Inchi： 1S/C11H9ClN2O3/c12-8-3-1-7(2-4-8)11-13-9(17-14-11)5-6-10(15)16/h1-4H,5-6H2,(H,15,16)
• InChI Key： PZAHEYNFUFWABS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(CCC(=O)O)=N1

Computed Properties

• Exact Mass: 251.02244
• Monoisotopic Mass: 251.022345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79
• XLogP3: 2.2

Experimental Properties

• Density: 1.404
• Boiling Point: 455.4°Cat760mmHg
• Flash Point: 229.2°C
• PSA: 79.05

3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid

3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid (CAS No. 30149-93-0): A Comprehensive Overview

3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid (CAS No. 30149-93-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a wide range of applications in pharmaceutical and chemical research.

The chemical structure of 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid is characterized by a central 1,2,4-oxadiazole ring linked to a propionic acid moiety and a substituted phenyl group. The presence of the chlorine atom on the phenyl ring imparts additional chemical and biological properties to the molecule, making it an interesting candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid in several areas of biomedical research. One notable area is its role as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings indicate that 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid could be further explored as a potential anticancer agent.

The pharmacokinetic properties of 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability in various physiological conditions and its ability to cross biological membranes make it suitable for further preclinical and clinical development.

In terms of synthetic methods, several approaches have been developed to synthesize 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid. One common method involves the reaction of 4-chlorobenzoyl chloride with hydrazine hydrate to form the corresponding hydrazide, which is then cyclized with an appropriate nitrile to yield the desired oxadiazole derivative. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The safety profile of 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, further safety studies are necessary to ensure its safe use in humans.

In conclusion, 3-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid (CAS No. 30149-93-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.